Cas no 2171896-88-9 (methyl 3-amino-4-({(tert-butoxy)carbonylamino}methyl)-5-methylhexanoate)

• Product Name: methyl 3-amino-4-({(tert-butoxy)carbonylamino}methyl)-5-methylhexanoate
• CAS No: 2171896-88-9
• MF: C₁₄H₂₈N₂O₄
• MW: 288.383124351501
• CID: 5875750
• PubChem ID: 165482296
• Update Time: 2025-06-25

methyl 3-amino-4-({(tert-butoxy)carbonylamino}methyl)-5-methylhexanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-4-({(tert-butoxy)carbonylamino}methyl)-5-methylhexanoate
• methyl 3-amino-4-({[(tert-butoxy)carbonyl]amino}methyl)-5-methylhexanoate
• 2171896-88-9
• EN300-1285409

• Inchi： 1S/C14H28N2O4/c1-9(2)10(11(15)7-12(17)19-6)8-16-13(18)20-14(3,4)5/h9-11H,7-8,15H2,1-6H3,(H,16,18)
• InChI Key： MPDQMVFULVTMQR-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NCC(C(CC(=O)OC)N)C(C)C)=O

Computed Properties

• Exact Mass: 288.20490738g/mol
• Monoisotopic Mass: 288.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 90.6Ų

Additional information on methyl 3-amino-4-({(tert-butoxy)carbonylamino}methyl)-5-methylhexanoate

Comprehensive Overview of Methyl 3-amino-4-({(tert-butoxy)carbonylamino}methyl)-5-methylhexanoate (CAS No. 2171896-88-9)

The compound methyl 3-amino-4-({(tert-butoxy)carbonylamino}methyl)-5-methylhexanoate (CAS No. 2171896-88-9) is a specialized organic intermediate with significant applications in pharmaceutical synthesis and peptide chemistry. Its unique structure, featuring both tert-butoxycarbonyl (Boc) and methyl ester functional groups, makes it a versatile building block for drug discovery and bioconjugation. Researchers and manufacturers increasingly seek this compound due to its role in developing targeted therapies and precision medicine.

In recent years, the demand for custom synthetic intermediates like CAS 2171896-88-9 has surged, driven by advancements in small-molecule drug development and proteolysis-targeting chimeras (PROTACs). The Boc-protected amino acid derivative is particularly valuable for its stability during solid-phase peptide synthesis (SPPS), a technique widely used in biopharmaceutical research. Its compatibility with automated peptide synthesizers and resistance to racemization further enhance its utility.

The structural features of methyl 3-amino-4-({(tert-butoxy)carbonylamino}methyl)-5-methylhexanoate enable selective modifications at multiple sites. The methyl ester group allows for hydrolysis or transesterification, while the Boc group provides orthogonal protection for subsequent amide bond formation. This flexibility aligns with current trends in fragment-based drug design (FBDD), where modular compounds are essential for optimizing drug-like properties.

Analytical studies of CAS 2171896-88-9 typically employ high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) to verify purity and structural integrity. The compound's chirality at the 3-amino position necessitates rigorous enantiomeric excess (ee) analysis, especially when used in asymmetric synthesis. Recent publications highlight its incorporation into peptidomimetics targeting G-protein-coupled receptors (GPCRs), a hot topic in oncology and metabolic disease research.

From a commercial perspective, methyl 3-amino-4-({(tert-butoxy)carbonylamino}methyl)-5-methylhexanoate is often listed under fine chemical catalogs with specifications emphasizing >98% purity. Suppliers frequently highlight its use in cGMP-compliant processes, responding to the pharmaceutical industry's need for regulatory-compliant intermediates. Storage recommendations typically include argon atmosphere and low-temperature conditions to preserve the Boc group's stability.

Emerging applications of this compound intersect with AI-driven drug discovery, where machine learning algorithms predict optimal scaffold modifications. The branched aliphatic chain in its structure is particularly interesting for modulating lipophilicity and cell membrane permeability—key parameters in blood-brain barrier (BBB) penetration studies. These attributes make it relevant to neurodegenerative disease research, a field generating substantial scientific literature and patent activity.

Environmental and safety assessments of CAS 2171896-88-9 indicate standard handling protocols for non-hazardous laboratory chemicals. Its biodegradability profile and absence of persistent organic pollutant (POP) characteristics align with green chemistry initiatives. This aspect resonates with growing industry emphasis on sustainable synthetic routes and EcoScale evaluations.

Future research directions may explore the compound's utility in DNA-encoded libraries (DELs) or as a precursor for fluorophore conjugates used in bioimaging. The continued interest in structure-activity relationship (SAR) optimization ensures sustained relevance of this multifunctional intermediate in medicinal chemistry pipelines worldwide.